Cas no 1098608-18-4 (ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate
• CAS No: 1098608-18-4
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD18803525
• CID: 4571836
• Update Time: 2025-10-22

ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate
• ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate

• MDL： MFCD18803525
• Inchi： 1S/C12H11NO3S/c1-2-16-12(15)11-10(13)8-5-7(6-14)3-4-9(8)17-11/h3-6H,2,13H2,1H3
• InChI Key： HVEYBGLQTFAKTN-UHFFFAOYSA-N
• SMILES： C12=CC=C(C=O)C=C1C(N)=C(C(OCC)=O)S2

Additional information on ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate

Introduction to Ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate (CAS No. 1098608-18-4)

Ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate (CAS No. 1098608-18-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its benzothiophene core structure, exhibits a unique combination of functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both amino and formyl groups provides multiple sites for chemical modification, enabling the development of novel therapeutic agents with tailored biological activities.

The benzothiophene scaffold is a prominent structural motif in many natural products and pharmaceuticals, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of benzothiophene have been extensively studied for their potential applications in the treatment of neurological disorders, cancer, and infectious diseases. The specific substitution pattern in ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate enhances its utility as a building block for constructing more complex molecules with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further illuminated the significance of this compound. Studies have demonstrated that the amino and formyl groups can be strategically incorporated into drug candidates to improve solubility, bioavailability, and target binding affinity. For instance, the formyl group can participate in hydrogen bonding interactions, while the amino group offers opportunities for salt formation or further derivatization, thereby expanding the structural diversity of potential drug molecules.

In the realm of drug discovery, ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate has been utilized in the synthesis of inhibitors targeting enzymes involved in metabolic pathways relevant to chronic diseases. The benzothiophene core is particularly interesting because it mimics natural product scaffolds that have shown efficacy in preclinical studies. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity.

The formylation at the 5-position of the benzothiophene ring is a critical feature that influences the reactivity and biological activity of the molecule. This functional group can be further transformed into other heterocycles or linked to other pharmacophores through condensation reactions, making it a valuable precursor in synthetic organic chemistry. The amino group at the 3-position also plays a crucial role in modulating the electronic properties of the molecule, which can be exploited to fine-tune its interactions with biological targets.

Current research is exploring the potential of ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate as a key intermediate in the development of antiviral agents. The benzothiophene scaffold has been identified as a promising structural motif for inhibiting viral proteases and polymerases, which are essential for viral replication. By incorporating this compound into drug candidates, scientists aim to design molecules that can effectively disrupt viral life cycles while minimizing side effects on host cells.

The versatility of ethyl 3-amino-5-formyl-1-benzithiophene-2-carboxylate extends beyond its applications in pharmaceuticals. It has also been investigated as a precursor for materials science applications, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system inherent in benzothiophene derivatives contributes to their optoelectronic properties, making them suitable for use in advanced technological devices.

In summary, ethyl 3-amino-5-formyl-1-benzothiophene-2-carboxylate represents a significant compound in modern chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing innovative therapeutic agents with diverse applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in advancing medical science and technology.